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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 16-Methylheptadecanoyl-CoA, a
branched-chain fatty acyl-CoA. The document details its molecular structure, physicochemical
properties, biosynthesis, and metabolic significance. Furthermore, it outlines key experimental
protocols for its analysis and discusses its potential role in cellular signaling.

Molecular Structure and Properties

16-Methylheptadecanoyl-CoA is a derivative of the branched-chain fatty acid, 16-
methylheptadecanoic acid. The structure consists of a 17-carbon fatty acid with a methyl group
at the 16th position, linked to a Coenzyme A (CoA) molecule via a thioester bond. This
activation with CoA is a critical step for its participation in various metabolic pathways.

Chemical Structure:

The structure of 16-methylheptadecanoic acid is characterized by a long aliphatic tail with a
terminal carboxylic acid group.[1][2] The presence of a methyl branch on the penultimate
carbon (iso-structure) influences its physical properties, such as its melting point and fluidity,
compared to its straight-chain counterpart, stearic acid.[3]
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Below is a diagram illustrating the molecular structure of 16-Methylheptadecanoyl-CoA.

Click to download full resolution via product page

Molecular structure of 16-Methylheptadecanoyl-CoA.

Physicochemical Data:

A summary of the key quantitative data for 16-Methylheptadecanoyl-CoA and its constituent
fatty acid is presented below.
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Property Value Source
16-Methylheptadecanoic Acid
Molecular Formula C18H3602 [11[2][3]
Average Molecular Weight 284.48 g/mol [1]
Monoisotopic Molecular

] 284.27153 g/mol [1]I2]
Weight

White to off-white crystalline or

Appearance [3]

waxy solid

N Insoluble in water; soluble in
Solubility _ [3]
organic solvents

16-Methylheptadecanoyl-CoA

Molecular Formula C39H70N7017P3S Calculated

Calculated from Stearoyl-

Molecular Weight
CoA[4]

1034.00 g/mol

Biosynthesis and Metabolism

The biosynthesis of 16-Methylheptadecanoyl-CoA involves the activation of 16-
methylheptadecanoic acid. This process is catalyzed by acyl-CoA synthetases.

Coenzyme A Biosynthesis:

Coenzyme A is a crucial cofactor synthesized from pantothenate (vitamin B5) in a five-step
enzymatic pathway.[5] The biosynthesis of CoA is a highly regulated process, with
pantothenate kinase being the rate-limiting enzyme.[1]

Pantothenate (Vitamin B5) Pantothenate Kinase 4'-Phosphopantothenate PPCS 4'-Phosphopantothenoylcysteine PPCDC 4'-Phosphopantetheine PPAT Dephospho-CoA DPCK

Click to download full resolution via product page

Simplified pathway of Coenzyme A biosynthesis.
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Metabolism of Branched-Chain Fatty Acyl-CoAs:

Branched-chain fatty acids like 16-methylheptadecanoic acid undergo metabolism through
pathways that can differ from those of their straight-chain counterparts. While most fatty acid
degradation occurs via [3-oxidation in the mitochondria, very-long-chain and branched-chain
fatty acids are initially processed in peroxisomes.[6] The metabolism of branched-chain fatty
acids can involve a-oxidation to remove the methyl group, allowing for subsequent 3-oxidation.

[7]

Potential Sighaling Role

Recent studies have indicated that branched-chain fatty acyl-CoAs can act as signaling
molecules. Specifically, they have been identified as high-affinity ligands for the peroxisome
proliferator-activated receptor alpha (PPAR®).[5][8] PPARa is a nuclear receptor that plays a
critical role in the regulation of lipid and glucose homeostasis. The binding of ligands like
branched-chain fatty acyl-CoAs can modulate the expression of genes involved in fatty acid
oxidation.

Nucleus

PPRE
(Peroxisome Proliferator
Response Element)

Target Gene Expression
(e.g., Fatty Acid Oxidation Genes)

16-Methylheptadecanoyl-CoA Binds and Activates Heterodimerizes with

(Branched-Chain Fatty Acyl-CoA)

Click to download full resolution via product page
Potential signaling pathway of 16-Methylheptadecanoyl-CoA via PPARQ.

Experimental Protocols

The analysis of long-chain fatty acyl-CoAs like 16-Methylheptadecanoyl-CoA requires
sensitive and specific analytical techniques due to their low abundance and instability in

biological matrices.
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Extraction of Long-Chain Acyl-CoAs from Tissues or
Cells:

This protocol provides a general framework for the extraction of long-chain acyl-CoAs.

Homogenization: Homogenize frozen tissue powder or cell pellets in a pre-chilled glass
homogenizer with 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9).

Extraction: Add an appropriate organic solvent mixture (e.qg.,
acetonitrile:isopropanol:methanol) and vortex vigorously for 5 minutes.

Phase Separation: Centrifuge the homogenate at 3000 x g for 10 minutes at 4°C.

Supernatant Collection: Carefully collect the upper aqueous-organic phase containing the
acyl-CoAs.

Drying: Evaporate the solvent under a stream of nitrogen or using a vacuum concentrator.

Reconstitution: Reconstitute the dried extract in a suitable volume of the initial liquid
chromatography mobile phase for analysis.

Analysis by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS):

LC-MS/MS is the gold standard for the quantification of individual acyl-CoA species.

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-performance
liquid chromatography (UPLC) system coupled to a triple quadrupole mass spectrometer
with an electrospray ionization (ESI) source.

Chromatographic Separation:
o Column: A C18 reversed-phase column is typically used.
o Mobile Phase: A binary gradient system is common, for example:

= Mobile Phase A: 15 mM ammonium hydroxide in water.
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= Mobile Phase B: 15 mM ammonium hydroxide in acetonitrile.

o Gradient: A gradient from a lower to a higher concentration of the organic mobile phase is
used to elute the acyl-CoAs based on their hydrophobicity.

e Mass Spectrometric Detection:
o lonization Mode: Positive electrospray ionization (ESI+) is often employed.

o Detection Method: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity. This involves monitoring a specific precursor ion to product ion transition for
each analyte. For many acyl-CoAs, a characteristic neutral loss of the phosphoadenosine
diphosphate moiety (507 Da) is observed.[3]

This technical guide provides a foundational understanding of 16-Methylheptadecanoyl-CoA.
Further research into its specific biological roles and interactions will be crucial for elucidating
its full significance in health and disease, and for exploring its potential as a therapeutic target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylheptadecanoyl-CoA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551507/docs#an-in-depth-technical-guide-to-16-
methylheptadecanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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